Cas no 120103-10-8 (Heptadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI))

• Product Name: Heptadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI)
• CAS No: 120103-10-8
• MF: C₃₄H₅₀N₂O₃
• MW: 534.772409915924
• CID: 197542
• PubChem ID: 145552
• Update Time: 2025-04-19

Heptadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI)
• [4-[(4-pentanoylphenyl)diazenyl]phenyl] heptadecanoate
• 4-n-Pentanoyl-4-n'-heptadecanoyloxyazobenzene
• 120103-10-8

• Inchi： 1S/C34H50N2O3/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-20-34(38)39-32-27-25-31(26-28-32)36-35-30-23-21-29(22-24-30)33(37)19-6-4-2/h21-28H,3-20H2,1-2H3/b36-35+
• InChI Key： UXQRVZKVHTYICD-ULDVOPSXSA-N
• SMILES： O(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)C(CCCC)=O)C(CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 534.3824
• Monoisotopic Mass: 534.382143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 23
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.1
• XLogP3: 12.4

Experimental Properties

• Density: 1
• Boiling Point: 644.9°C at 760 mmHg
• Flash Point: 168.1°C
• Refractive Index: 1.526
• PSA: 68.09